Cas no 2624417-63-4 (2-Fluoro-3-methyl-6-propoxybenzoic acid)

• Product Name: 2-Fluoro-3-methyl-6-propoxybenzoic acid
• CAS No: 2624417-63-4
• MF: C₁₁H₁₃FO₃
• MW: 212.2175
• CID: 5077308
• Update Time: 2025-07-18

2-Fluoro-3-methyl-6-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methyl-6-propoxybenzoic acid

• Inchi： 1S/C11H13FO3/c1-3-6-15-8-5-4-7(2)10(12)9(8)11(13)14/h4-5H,3,6H2,1-2H3,(H,13,14)
• InChI Key： VEPUDLNLNHKETL-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])([H])[H])C([H])=C([H])C(=C1C(=O)O[H])OC([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Additional information on 2-Fluoro-3-methyl-6-propoxybenzoic acid

Introduction to 2-Fluoro-3-methyl-6-propoxybenzoic acid (CAS No. 2624417-63-4)

2-Fluoro-3-methyl-6-propoxybenzoic acid (CAS No. 2624417-63-4) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of substituted benzoic acids, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 2-Fluoro-3-methyl-6-propoxybenzoic acid is C₁₁H₁₃FO₃, and its molecular weight is approximately 208.21 g/mol. The presence of a fluoro group, a methyl group, and a propoxy group on the benzene ring imparts distinct chemical properties to this compound. The fluoro substituent enhances the lipophilicity and metabolic stability of the molecule, while the propoxy group contributes to its solubility and reactivity.

In the context of pharmaceutical research, 2-Fluoro-3-methyl-6-propoxybenzoic acid has shown promise as a lead compound for the development of new drugs. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression, suggesting its potential as an anticancer agent.

Beyond its pharmaceutical applications, 2-Fluoro-3-methyl-6-propoxybenzoic acid has also been explored for its use in agrochemicals. Its unique structure makes it a suitable candidate for developing new herbicides or fungicides with improved efficacy and reduced environmental impact. Research in this area is ongoing, with several studies focusing on optimizing the compound's formulation and delivery methods to enhance its performance in agricultural settings.

In materials science, the chemical properties of 2-Fluoro-3-methyl-6-propoxybenzoic acid have led to its investigation as a functional material for various applications. For example, its ability to form stable complexes with metal ions has been exploited in the development of new catalysts and sensors. A study published in the Journal of Materials Chemistry A highlighted the use of this compound as a ligand in metal-organic frameworks (MOFs), which have potential applications in gas storage and separation.

The synthesis of 2-Fluoro-3-methyl-6-propoxybenzoic acid typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2-fluoroanisole with propyl bromide followed by esterification and subsequent hydrolysis to form the final carboxylic acid product. The choice of synthetic pathway can significantly influence the yield and purity of the final compound, making optimization an important aspect of its production.

The physical properties of 2-Fluoro-3-methyl-6-propoxybenzoic acid, such as its melting point, solubility, and stability under various conditions, are crucial for understanding its behavior in different applications. Experimental data indicates that it has a melting point range of 85-87°C and is moderately soluble in organic solvents like ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in formulations that require good dispersion or dissolution characteristics.

Safety considerations are an essential aspect when handling any chemical compound. While specific toxicity data for 2-Fluoro-3-methyl-6-propoxybenzoic acid is limited, general guidelines for handling substituted benzoic acids should be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under well-ventilated conditions.

In conclusion, 2-Fluoro-3-methyl-6-propoxybenzoic acid (CAS No. 2624417-63-4) is a versatile compound with promising applications across multiple fields. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and researchers worldwide. As more studies are conducted, it is likely that new uses and applications for this compound will be discovered, further expanding its potential impact on various industries.